Cas no 1697420-40-8 (5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 1697420-40-8
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5857731
• PubChem ID: 107746263
• Update Time: 2025-11-01

5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
• 5-{[(3-methylbutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid
• EN300-1277638
• 1697420-40-8

• Inchi： 1S/C11H16O3S/c1-7(2)8(3)15-6-9-4-5-10(14-9)11(12)13/h4-5,7-8H,6H2,1-3H3,(H,12,13)
• InChI Key： QSNVCZKMFAEUET-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C(C)C(C)C

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid

Recent Advances in the Study of 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid (CAS: 1697420-40-8)

The compound 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid (CAS: 1697420-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carboxylic acid backbone and a sulfur-containing side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory and antimicrobial properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid, highlighting its efficient production via a multi-step organic synthesis involving thioether formation and carboxylation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the research team identified several derivatives with enhanced bioavailability, paving the way for future structure-activity relationship (SAR) studies.

In another groundbreaking study, researchers investigated the anti-inflammatory effects of 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid in murine models. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's mechanism of action was linked to the modulation of NF-κB signaling pathways, suggesting its potential as a novel anti-inflammatory agent. These findings have sparked interest in its application for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the antimicrobial properties of 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid were examined in a 2024 study featured in Antimicrobial Agents and Chemotherapy. The compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Researchers attributed this activity to the disruption of bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. This discovery positions the compound as a potential lead for developing new antimicrobial agents to combat antibiotic-resistant pathogens.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid. Current research efforts are directed toward improving its solubility and reducing potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 5-{(3-methylbutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid (CAS: 1697420-40-8) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and synthetic versatility make it a valuable scaffold for developing new therapeutic agents. Future studies will likely focus on clinical translation and exploring its applications in other disease models.